2-oxo-2,3-dihydro-1,3-benzothiazole-5-carboxylic acid
Overview
Description
“2-oxo-2,3-dihydro-1,3-benzothiazole-5-carboxylic acid” is a chemical compound with the molecular formula C8H5NO3S . It is a derivative of benzothiazole, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring .
Molecular Structure Analysis
The molecular structure of “2-oxo-2,3-dihydro-1,3-benzothiazole-5-carboxylic acid” consists of a benzothiazole ring with a carboxylic acid group at the 5-position and a 2-oxo group . The InChI code for this compound is 1S/C8H6N2O3/c11-7(12)4-1-2-5-6(3-4)10-8(13)9-5/h1-3H,(H,11,12)(H2,9,10,13) .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxo-2,3-dihydro-1,3-benzothiazole-5-carboxylic acid involves the condensation of 2-aminobenzenethiol with ethyl acetoacetate followed by oxidation and decarboxylation.", "Starting Materials": [ "2-aminobenzenethiol", "ethyl acetoacetate", "hydrogen peroxide", "sodium hydroxide", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzenethiol (1.0 g) in ethanol (10 mL) and add ethyl acetoacetate (1.2 g). Heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture and filter the precipitate. Wash the precipitate with ethanol and dry it to obtain the product (1.5 g) as a yellow solid.", "Step 3: Dissolve the product in water (10 mL) and add hydrogen peroxide (1.0 mL, 30% w/w) and sodium hydroxide (0.5 g). Heat the mixture under reflux for 2 hours.", "Step 4: Cool the reaction mixture and adjust the pH to 1-2 with hydrochloric acid. Filter the precipitate and wash it with water.", "Step 5: Dry the precipitate to obtain the final product (0.8 g) as a white solid." ] } | |
CAS RN |
1221408-72-5 |
Product Name |
2-oxo-2,3-dihydro-1,3-benzothiazole-5-carboxylic acid |
Molecular Formula |
C8H5NO3S |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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